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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

resolve common issues encountered when using the C10-200 compound in their experiments.

Frequently Asked Questions (FAQs)
1. What is the C10-200 compound and what is its mechanism of action?

The C10-200 compound is a novel synthetic small molecule inhibitor of the XYZ signaling

pathway, which is implicated in cellular proliferation and survival. Its primary mechanism of

action is the competitive inhibition of the kinase activity of the XYZ protein, leading to

downstream effects on gene expression and cell cycle progression.

2. How should I store and handle the C10-200 compound?

Proper storage and handling are critical to maintain the stability and activity of C10-200. Upon

receipt, the lyophilized powder should be stored at -20°C. Once reconstituted in a solvent such

as DMSO, the stock solution should be aliquoted and stored at -80°C to minimize freeze-thaw

cycles.[1] Avoid repeated exposure to room temperature and light.

3. What is the recommended solvent for reconstituting C10-200?
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C10-200 is soluble in dimethyl sulfoxide (DMSO) at concentrations up to 50 mM. For aqueous-

based assays, it is recommended to first dissolve the compound in DMSO to create a high-

concentration stock solution, which can then be diluted in the appropriate cell culture medium

or buffer. Ensure the final concentration of DMSO in your experiment is kept low (typically

<0.5%) to avoid solvent-induced toxicity.

4. What are the optimal working concentrations for C10-200 in cell-based assays?

The optimal working concentration of C10-200 can vary depending on the cell type and the

specific assay being performed. It is recommended to perform a dose-response experiment to

determine the IC50 (half-maximal inhibitory concentration) for your particular experimental

system. A typical starting range for cell-based assays is between 0.1 µM and 10 µM.

Troubleshooting Guides
Problem 1: I am not observing the expected biological
effect of C10-200 in my cell-based assay.
There are several potential reasons why C10-200 may not be producing the expected outcome

in your experiments. The following troubleshooting guide will help you systematically identify

the source of the problem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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